5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile

• IUPAC Name: 5-chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile
• InChI: InChI=1S/C15H14ClN5/c1-10(2)20-6-5-12(18-20)9-21-15-4-3-11(16)7-13(15)14(8-17)19-21/h3-7,10H,9H2,1-2H3
• InChI Key: RWANMVATKGTCLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CN2C3=C(C=C(C=C3)Cl)C(=N2)C#N
• Molecular Formula: C15H14ClN5
• Molecular Weight: 299.76 g/mol

Description

5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile, also known as CPI or CPIC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPI is a selective inhibitor of a protein kinase called glycogen synthase kinase-3β (GSK-3β), which is involved in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile selectively inhibits GSK-3β, which is a serine/threonine protein kinase that regulates various cellular processes such as glycogen metabolism, gene expression, and cell cycle progression. GSK-3β is also involved in the pathogenesis of various diseases such as cancer, Alzheimer's disease, and diabetes. 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile binds to the ATP-binding site of GSK-3β and prevents its activity, leading to downstream effects on various cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile depend on the specific disease model and experimental conditions. In cancer research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to induce apoptosis and inhibit cell growth in various cancer cell lines. In Alzheimer's disease research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to improve cognitive function and reduce amyloid-beta accumulation in the brain. In diabetes research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile in lab experiments is its selectivity for GSK-3β, which allows for specific targeting of this protein kinase. Another advantage is its potential therapeutic applications in various diseases, which makes it a promising candidate for drug development. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer, Alzheimer's disease, and diabetes. Another direction is to develop more efficient synthesis methods for 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile and its derivatives. Additionally, more studies are needed to understand the mechanism of action of 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile and its downstream effects on cellular processes. Finally, the development of 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile-based drugs for clinical use is a promising direction for future research.

Synthesis Methods

The synthesis of 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile involves a series of chemical reactions starting from commercially available starting materials. The first step involves the synthesis of 5-chloro-1H-indazole-3-carbonitrile, which is then reacted with 1-(1-propan-2-ylpyrazol-3-yl)methanamine to yield 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile. The overall yield of the synthesis is around 50%, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and diabetes. In cancer research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to improve cognitive function and reduce amyloid-beta accumulation in the brain. In diabetes research, 5-Chloro-1-[(1-propan-2-ylpyrazol-3-yl)methyl]indazole-3-carbonitrile has been shown to improve insulin sensitivity and reduce blood glucose levels.